![molecular formula C13H14ClN3O3S B2848785 2-{[4-(2-Chloroacetyl)piperazin-1-yl]sulfonyl}benzonitrile CAS No. 877964-74-4](/img/structure/B2848785.png)
2-{[4-(2-Chloroacetyl)piperazin-1-yl]sulfonyl}benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-{[4-(2-Chloroacetyl)piperazin-1-yl]sulfonyl}benzonitrile” is a chemical compound with the molecular formula C13H14ClN3O3S . Its molecular weight is 327.79 .
Molecular Structure Analysis
The InChI code for the compound is 1S/C13H14ClN3O3S/c14-9-13(18)16-5-7-17(8-6-16)21(19,20)12-4-2-1-3-11(12)10-15/h1-4H,5-9H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . More specific physical and chemical properties are not provided in the available resources.Scientific Research Applications
Synthesis and Antimicrobial Activity
- A study by Patel and Agravat (2009) explored the synthesis of new pyridine derivatives, including compounds similar to 2-{[4-(2-Chloroacetyl)piperazin-1-yl]sulfonyl}benzonitrile. These compounds exhibited significant antibacterial activity, highlighting their potential in antimicrobial applications (Patel & Agravat, 2009).
Metabolism in Antidepressant Development
- Hvenegaard et al. (2012) investigated the metabolism of Lu AA21004, an antidepressant, where derivatives similar to the target compound were identified as metabolic products. This study provides insights into the role of such compounds in the metabolic pathways of pharmaceuticals (Hvenegaard et al., 2012).
Anti-Malarial Activity
- Cunico et al. (2009) reported the crystal structures of active piperazine derivatives, which have anti-malarial activity. This indicates the potential use of similar compounds in developing anti-malarial drugs (Cunico et al., 2009).
Environmental Impact Studies
- Nödler et al. (2012) examined the transformation of the antibiotic sulfamethoxazole under certain conditions, where compounds related to the target compound were formed. This research contributes to understanding the environmental impact of pharmaceuticals (Nödler et al., 2012).
Adenosine Receptor Antagonism
- Borrmann et al. (2009) developed a new series of piperazine derivatives, including structures similar to the target compound, as antagonists for adenosine A2B receptors. These findings have implications for therapeutic applications in conditions like inflammation and cancer (Borrmann et al., 2009).
Enzyme Inhibitory Activity
- A study by Hussain et al. (2017) synthesized derivatives with structures similar to the target compound and tested them for enzyme inhibitory activity. This suggests potential applications in drug development for diseases related to enzyme malfunction (Hussain et al., 2017).
properties
IUPAC Name |
2-[4-(2-chloroacetyl)piperazin-1-yl]sulfonylbenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3O3S/c14-9-13(18)16-5-7-17(8-6-16)21(19,20)12-4-2-1-3-11(12)10-15/h1-4H,5-9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKTJYSFJMYFISF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)CCl)S(=O)(=O)C2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.